Cas no 1391054-73-1 (3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%))

• Product Name: 3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%)
• CAS No: 1391054-73-1
• MF: C₂₈H₂₇NO₄S
• MW: 473.583286523819
• CID: 1063575
• PubChem ID: 71315811
• Update Time: 2025-05-18

3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%) Chemical and Physical Properties

Names and Identifiers

• 3-Des[4-(2-Piperidinyl)ethoxy]benzoyl-7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene
• [6-hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-7-yl]-[4-(2-piperidin-1-ylethoxy)phenyl]methanone
• ETHYL 2,4,6-TRIHYDROXYBENZOATE
• UNII-631N7NJH5W
• 3-Des(4-(2-piperidinyl)ethoxy)benzoyl-7-(4-(2-piperidinyl)ethoxy)benzoyl raloxifene
• (6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophen-7-yl)(4-(2-(piperidin-1-yl)ethoxy)phenyl)methanone
• [6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophen-7-yl]
• Methanone, (6-hydroxy-2-(4-hydroxyphenyl)benzo(b)thien-7-yl)(4-(2-(1-piperidinyl)ethoxy)phenyl)-
• Raloxifene Impurity B
• RALOXIFENE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• 1391054-73-1
• (6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothiophen-7-yl)(4-(2-(piperidin-1-yl)ethoxy)phenyl)methanone
• BCP28109
• 631N7NJH5W
• 3-Des[4-(2-Piperidinyl)ethoxy]benzoyl-7-[4-(2-Piperidinyl)ethoxy]benzoyl Raloxifene (>90%)
• Methanone, [6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-7-yl][4-[2-(1-piperidinyl)ethoxy]phenyl]-; [6-Hydroxy-2-(4-hydroxyphenyl)-1-benzothien-7-yl][4-(2-piperidin-1-yl)ethoxy]-phenyl]methanone; Raloxifene Hydrochloride Imp. B (EP)
• Q27263536
• Raloxifene hydrochloride impurity B [EP]
• (6-Hydroxy-2-(4-hydroxyphenyl)benzo[b]thiophen-7-yl)(4-(2-(piperidin-1-yl) ethoxy)phenyl)methanone
• 3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%)

• Inchi： 1S/C28H27NO4S/c30-22-9-4-19(5-10-22)25-18-21-8-13-24(31)26(28(21)34-25)27(32)20-6-11-23(12-7-20)33-17-16-29-14-2-1-3-15-29/h4-13,18,30-31H,1-3,14-17H2
• InChI Key： JQIHKQGGHCMOQN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)O)=CC2=CC=C(C(C(C3C=CC(=CC=3)OCCN3CCCCC3)=O)=C12)O

Computed Properties

• Exact Mass: 473.16600
• Monoisotopic Mass: 473.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• PSA: 98.24000
• LogP: 6.01310

3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (>90%)

3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene: A Comprehensive Overview

3-Des4-(2-Piperidinyl)ethoxybenzoyl-7-4-(2-Piperidinyl)ethoxybenzoyl Raloxifene (CAS No: 1391054-73-1) is a highly specialized compound with significant applications in the field of pharmaceutical research and development. This compound, often referred to as Raloxifene, has garnered considerable attention due to its unique chemical structure and promising therapeutic potential. The molecule's structure, characterized by the presence of piperidine rings and ethoxybenzoyl groups, plays a pivotal role in its pharmacological activity.

The synthesis of Raloxifene involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions, to achieve the desired molecular configuration. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, enhancing the yield and purity of the compound. The CAS number, 1391054-73-1, serves as a unique identifier for this compound, ensuring consistency in scientific communication and regulatory compliance.

Raloxifene has been extensively studied for its potential in treating various medical conditions, particularly those related to hormonal imbalances. The compound exhibits selective estrogen receptor modulator (SERM) activity, making it a valuable candidate for therapies targeting conditions such as osteoporosis and breast cancer. Recent studies have highlighted its ability to modulate estrogen receptor signaling pathways without inducing the adverse effects typically associated with traditional hormone replacement therapies.

The structural features of Raloxifene, including the piperidine rings and ethoxybenzoyl groups, contribute significantly to its pharmacokinetic properties. These groups influence the compound's solubility, bioavailability, and metabolic stability, which are critical factors in drug design and development. Researchers have employed advanced computational tools, such as molecular docking and pharmacokinetic modeling, to further understand the relationship between the compound's structure and its biological activity.

In terms of clinical applications, Raloxifene has shown promise in preclinical studies for its ability to inhibit bone resorption and promote bone formation. This dual action makes it a potential candidate for treating osteoporosis in postmenopausal women. Additionally, its anti-proliferative effects on breast cancer cells have been explored in vitro and in vivo models, providing insights into its potential role in oncology.

The development of Raloxifene has also been supported by collaborative efforts between academia and industry. Researchers have leveraged cutting-edge technologies, such as high-throughput screening and CRISPR-based gene editing, to investigate the compound's mechanism of action at a molecular level. These studies have provided valuable insights into its interaction with cellular pathways and its potential for therapeutic intervention.

Looking ahead, the future of Raloxifene lies in further clinical trials to establish its safety and efficacy in human subjects. Collaborative research initiatives are expected to drive innovation in drug delivery systems, potentially enhancing the therapeutic index of this compound. As the field of pharmacology continues to evolve, compounds like Raloxifene will play a crucial role in addressing unmet medical needs and improving patient outcomes.